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Compound of Interest

Compound Name: 5-Heptenoic acid

Cat. No.: B097046 Get Quote

For researchers, scientists, and professionals in drug development, understanding the nuanced

differences between isomeric molecules is paramount. This guide provides a detailed

comparison of 5-Heptenoic acid and 6-Heptenoic acid, focusing on their physicochemical

properties, synthesis, and known applications. While both are unsaturated fatty acids with a

seven-carbon chain, the position of the terminal double bond significantly influences their

reactivity and potential utility.

This comparative analysis reveals that 6-Heptenoic acid is a well-characterized compound with

readily available data and established applications. In contrast, 5-Heptenoic acid, particularly

its (Z)-isomer, is less documented in scientific literature, with significant gaps in available

experimental data for the pure compound. Much of the existing information on 5-Heptenoic
acid pertains to its use as an intermediate in the synthesis of more complex molecules.

Physicochemical Properties
A side-by-side comparison of the known physical and chemical properties of 5-Heptenoic acid
and 6-Heptenoic acid is presented below. It is important to note the incomplete dataset for 5-
Heptenoic acid.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b097046?utm_src=pdf-interest
https://www.benchchem.com/product/b097046?utm_src=pdf-body
https://www.benchchem.com/product/b097046?utm_src=pdf-body
https://www.benchchem.com/product/b097046?utm_src=pdf-body
https://www.benchchem.com/product/b097046?utm_src=pdf-body
https://www.benchchem.com/product/b097046?utm_src=pdf-body
https://www.benchchem.com/product/b097046?utm_src=pdf-body
https://www.benchchem.com/product/b097046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 5-Heptenoic Acid 6-Heptenoic Acid

Molecular Formula C₇H₁₂O₂ C₇H₁₂O₂

Molecular Weight 128.17 g/mol 128.17 g/mol

CAS Number 18776-90-4 ((E)-isomer) 1119-60-4

Boiling Point
102-107 °C at 15 mmHg ((E)-

isomer)[1]
222-224 °C (lit.)

Melting Point Not available -6.5 °C (lit.)

Density Not available 0.946 g/mL at 25 °C (lit.)

Refractive Index Not available n20/D 1.439 (lit.)

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of chemical compounds.

While extensive data is available for 6-Heptenoic acid, spectral information for pure 5-
Heptenoic acid is not readily found in public databases. The available data often pertains to

more complex derivatives.

Spectrum 5-Heptenoic Acid 6-Heptenoic Acid

¹H NMR
Data for pure acid not readily

available.
Available

¹³C NMR
Data for pure acid not readily

available.
Available

IR
Data for pure acid not readily

available.
Available[2]

Mass Spec
Data for pure acid not readily

available.
Available

Experimental Protocols: Synthesis
Synthesis of (5E)-5-Heptenoic Acid
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A known method for the synthesis of (5E)-5-Heptenoic acid is documented in the journal

Synthesis (1984, p. 384). While the detailed experimental protocol from the original publication

is not provided here, the general approach is outlined in the diagram below. This synthesis is a

key piece of available information for this less-common isomer.[3]

Synthesis of (5E)-5-Heptenoic Acid

Starting Materials

Reaction Steps
(as described in Synthesis, 1984, p. 384)

Reagents

(5E)-5-Heptenoic Acid

Product

 

Malonic Ester Synthesis of 6-Heptenoic Acid

Diethyl malonate

Deprotonation
(e.g., NaOEt)

Alkylation
(with 5-bromo-1-pentene)

Hydrolysis and Decarboxylation
(e.g., H₃O⁺, heat)

6-Heptenoic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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